Caproic acid

• CAS No.: 142-62-1
• Product Name: Caproic acid
• Molecular Formula: C6H12O2; CH3(CH2)4COOH; C6H12O2
• Molecular Weight: 116.16 g/mol
• IUPAC Name: hexanoic acid
• Standard InChI: InChI=1S/C6H12O2/c1-2-3-4-5-6(7)8/h2-5H2,1H3,(H,7,8)
• Standard InChIKey: FUZZWVXGSFPDMH-UHFFFAOYSA-N
• SMILES: CCCCCC(=O)O
• Canonical SMILES: CCCCCC(=O)O
• Boiling Point: 396 to 397 °F at 760 mm Hg (NTP, 1992); 205.2 °C; 205.8 °C; 205 °C
• Colorform: Oily liquid
• Density: 0.927 (USCG, 1999); d154 0.93; 0.929 at 20 °C/4 °C; Relative density (water = 1): 0.93; 0.923-0.928
• Flash Point: 220 °F (NTP, 1992); 215 °F (102 °C) (Open cup); 102 °C o.c.
• Melting Point: 27 °F (NTP, 1992); -3.0 °C; Fp -1.5 °; -3.4 °C; -3 °C
• Physical Description: Caproic acid appears as a white crystalline solid or colorless to light yellow solution with an unpleasant odor. Insoluble to slightly soluble in water and less dense than water. Contact may severely irritate skin, eyes and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Used to make perfumes.; Liquid; OtherSolid, Liquid; Solid; OILY COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; colourless to very pale yellow, oily liquid/cheesy, sweat-like odou
• Description: Hexanoic acid is a C6, straight-chain saturated fatty acid. It has a role as a human metabolite and a plant metabolite. It is a straight-chain saturated fatty acid and a medium-chain fatty acid. It is a conjugate acid of a hexanoate.; Caproic Acid is a saturated medium-chain fatty acid with a 6-carbon backbone. Caproic acid is found naturally in various plant and animal fats and oils.; Caproic acid, also known as hexanoate or caproate, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Caproic acid exists as a liquid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Caproic acid has been detected in most biofluids, including cerebrospinal fluid, feces, sweat, and urine. Within the cell, caproic acid is primarily located in the cytoplasm and adiposome. Caproic acid exists in all eukaryotes, ranging from yeast to humans. In humans, caproic acid is involved in fatty acid biosynthesis pathway and the Beta oxidation OF very long chain fatty acids pathway. Caproic acid is also involved in a couple of metabolic disorders, which include the mitochondrial Beta-oxidation OF short chain saturated fatty acids pathway and short-chain 3-hydroxyacyl-CoA dehydrogenase deficiency (schad). Outside of the human body, caproic acid can be found in a number of food items such as sweet basil, wild carrot, agar, and wax gourd. This makes caproic acid a potential biomarker for the consumption of these food products. Caproic acid is a potentially toxic compound. Caproic acid has been linked to several inborn metabolic disorders including celiac disease and medium chain acyl-CoA dehydrogenase deficiency.
• Related CAS: 10051-44-2 (sodium salt); 13476-79-4 (copper(2+) salt); 16571-42-9 (manganese(2+) salt); 19455-00-6 (potassium salt); 38708-95-1 (calcium salt)
• Solubility: 5 to 10 mg/mL at 72° F (NTP, 1992); 0.09 M; 10.3 mg/mL at 25 °C; In water, 1.03X10+4 mg/L at 25 °C; Readily sol in ethanol, ether.; 10.3 mg/mL; Solubility in water, g/100ml at 20 °C: 1.1; miscible with alcohol, most fixed oils, ether, 1 ml in 250 ml wate
• Synonyms: Bi(OHex)3; bismuth(III)hexanoate; calcium hexanoate; calcium N-hexanoate; caproate; caproic acid; caproic acid sodium salt; capronic Acid; hexanoate; hexanoic acid; hexanoic acid, barium salt; hexanoic acid, calcium salt; hexanoic acid, copper (2+) salt; hexanoic acid, manganese (2+) salt; hexanoic acid, nickel (2+) salt; hexanoic acid, potassium salt; hexanoic acid, rhodium (2+) salt; hexanoic acid, sodium salt; hexanoic acid, sodium salt (1:1); hexanoic acid, sodium salt, 1-(11)C-labeled; n-caproic acid; sodium caproate; sodium capronate; sodium hexanoate
• Vapor Density: 4.01 (NTP, 1992) (Relative to Air); 4.01 (Air = 1); Relative vapor density (air = 1): 4.0
• Vapor Pressure: 0.2 mm Hg at 68 °F ; 1 mm Hg at 158° F; 20 mm Hg at 233.2° F (NTP, 1992); 0.04 mmHg; 0.0435 mm at 25 °C (est); Vapor pressure, Pa at 20 °C: 27
• PubChem Compound: 8892
• Last Modified: Nov 11 2021